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Compound of Interest

Compound Name:
3-(1,3-Dioxan-2-YL)-3'-

phenoxypropiophenone

CAS No.: 898782-88-2

Cat. No.: B1360801

Get Quote

Executive Summary
3-(1,3-Dioxan-2-yl)-3'-phenoxypropiophenone is a complex organic intermediate featuring

three distinct functional domains: a 1,3-dioxane ring (cyclic acetal), a phenoxy ether, and a

ketone core.

Proper disposal requires more than standard organic waste protocols. The presence of the

dioxane moiety introduces two specific latent hazards: peroxide formation (upon long-term

storage) and acid-catalyzed hydrolysis (which can release volatile aldehydes and heat).

Immediate Action Required:

Do not mix with acidic waste streams (Risk of exothermic hydrolysis).

Test for peroxides if the container is >6 months old or shows crystal formation.

Incinerate via an approved hazardous waste contractor.
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Chemical Hazard Analysis (The "Why")
To manage this chemical safely, we must deconstruct its reactivity based on its functional

groups. This analysis dictates the disposal logic.[1][2]

Functional Group Hazard Characteristic Operational Implication

1,3-Dioxane (Acetal)

Metastable: Stable in base,

unstable in acid. Peroxidizable:

Ethers/acetals can form

explosive peroxides upon

exposure to air/light.

CRITICAL: Waste pH must be

7. Segregate from strong

oxidizers and acids.

Phenoxy Ether

Environmental Toxin: Aromatic

ethers are often toxic to

aquatic life and resistant to

biodegradation.

Zero Discharge: Strictly

prohibited from drain disposal.

Must be incinerated.

Propiophenone

Combustibility: Organic ketone

backbone contributes to

flammability/combustibility.

Classify as High BTU waste

suitable for fuel

blending/incineration.

Pre-Disposal Stabilization Protocol
This protocol acts as a self-validating system. You must prove the chemical is stable before it

enters the waste stream.

Step 1: Visual & Peroxide Inspection
Causality: Dioxane rings are susceptible to autoxidation. If peroxides are present, friction from

opening the cap or pouring can trigger detonation.

Inspect: Check liquid for cloudiness or crystals around the cap.

If crystals are present:[1]STOP. Do not touch. Contact EHS/Bomb Squad immediately.

Test: If liquid is clear but older than 6 months, use a semi-quantitative peroxide test strip

(e.g., Quantofix® Peroxide 100).
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Result < 20 ppm: Safe to proceed.

Result > 20 ppm: Must be chemically reduced (treated) before disposal.

Step 2: pH Verification
Causality: Acetals hydrolyze in acidic environments.

Hydrolysis releases aldehydes (often more volatile/flammable) and heat, which can pressurize
waste drums.

Test: Check the pH of the bulk waste container you intend to use.

Action: Ensure the receiving drum is Neutral or Basic (pH 7–10). If the waste stream is

acidic, add Triethylamine or Sodium Bicarbonate to buffer it before adding this compound.

Disposal Workflow (Step-by-Step)
Scenario A: Pure Chemical / Stock Solution
Waste Stream: Non-Halogenated Organic Solvents (High BTU).

Segregation: Ensure the waste container is compatible (HDPE or Steel).

Labeling: Apply a hazardous waste label.

Constituents: "3-(1,3-Dioxan-2-yl)-3'-phenoxypropiophenone, Ethanol (if dissolved)."

Hazard Checkboxes: Flammable, Irritant, Toxic.

Bulking: Pour slowly into the solvent waste drum. Avoid splashing.

Record: Log the volume in the satellite accumulation area logbook.

Scenario B: Reaction Mixture (Quenching)
If the compound is part of a reaction mixture containing reagents (e.g., Lewis acids, hydrides):

Quench: Slowly add the mixture to a stirred, cooled solution of saturated Sodium

Bicarbonate (
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) to neutralize any acids.

Phase Split: If an aqueous layer forms, separate it.

Aqueous Layer:[3] Check pH.[3][4] If neutral, dispose of as aqueous chemical waste.

Organic Layer:[4][5] Contains the target molecule.[4] Dispose of as Non-Halogenated

Organic Waste.

Decision Logic Visualization
The following diagram illustrates the decision matrix for safe disposal, ensuring no step is

skipped.

Start: Waste Identification

Visual Inspection:
Crystals or Solids?

STOP: Do Not Touch.
Contact EHS.

Yes (Crystals)

Peroxide Test Strip

No (Liquid)

Treat with FeSO4
or Reducing Agent

> 20 ppm

Check Receiving
Waste Stream pH

< 20 ppmRetest

Buffer Waste Stream
(Add NaHCO3 or Base)

Acidic (pH < 7)

Dispose: Non-Halogenated
Organic Waste (Incineration)

Neutral/Basic (pH >= 7)
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Click to download full resolution via product page

Figure 1: Decision tree for the safe disposal of dioxane-containing intermediates. Note the

critical loops for peroxide treatment and pH buffering.

Regulatory & Compliance Data
US EPA (RCRA) Classification
While this specific molecule is not explicitly listed on the P or U lists, it must be characterized

by the generator.

Parameter Classification Code Notes

Ignitability Likely Hazardous D001

If Flash Point < 60°C

(Common for organic

intermediates in

solvent).

Toxicity Characteristic None

Unless TCLP testing

indicates specific

heavy metals or

regulated organics

(unlikely).

Listing Non-Listed N/A

Manage as "Non-

Regulated Hazardous

Material" if FP > 60°C,

but incineration is best

practice.

European Waste Catalogue (EWC)
Code: 07 05 04*

Description: Other organic solvents, washing liquids and mother liquors.

Emergency Procedures
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Spill (Small < 500mL):

Evacuate immediate area.[1][2][6]

Don PPE (Nitrile gloves, safety goggles, lab coat).

Absorb with vermiculite or clay (Do not use paper towels due to flammability).

Scoop into a sealable container and label "Spill Debris - Hazardous".

Skin Contact: Wash with soap and water for 15 minutes. The phenoxy group is lipophilic;

water alone may not remove it efficiently.

Eye Contact: Rinse for 15 minutes. Seek medical attention immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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